Cas no 865886-81-3 (1H-Indazole-3-carboxylic acid, 5-methoxy-1-methyl-, ethyl ester)
865886-81-3 structure
Product Name:1H-Indazole-3-carboxylic acid, 5-methoxy-1-methyl-, ethyl ester
CAS No:865886-81-3
MF:C12H14N2O3
MW:234.251163005829
CID:1853259
PubChem ID:76852911
Update Time:2025-04-21
1H-Indazole-3-carboxylic acid, 5-methoxy-1-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole-3-carboxylic acid, 5-methoxy-1-methyl-, ethyl ester
- ethyl 5-methoxy-1-methyl-1H-indazole-3-carboxylate
- DB-430356
- 1h-indazole-3-carboxylic acid,5-methoxy-1-methyl-,ethyl ester
- 865886-81-3
-
- Inchi: 1S/C12H14N2O3/c1-4-17-12(15)11-9-7-8(16-3)5-6-10(9)14(2)13-11/h5-7H,4H2,1-3H3
- InChI Key: NLZZPYIJFXKTSV-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=C(C=1)C(C(=O)OCC)=NN2C
Computed Properties
- Exact Mass: 234.10044231Da
- Monoisotopic Mass: 234.10044231Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 53.4Ų
1H-Indazole-3-carboxylic acid, 5-methoxy-1-methyl-, ethyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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